Cas no 111313-35-0 (Benzeneethanamine,4-[(15,16-didehydro-16,17-dihydrohetisan-17-yl)oxy]-N,N-dimethyl- (9CI))

Benzeneethanamine,4-[(15,16-didehydro-16,17-dihydrohetisan-17-yl)oxy]-N,N-dimethyl- (9CI) structure
111313-35-0 structure
Product Name:Benzeneethanamine,4-[(15,16-didehydro-16,17-dihydrohetisan-17-yl)oxy]-N,N-dimethyl- (9CI)
CAS No:111313-35-0
MF:C30H40N2O
MW:444.651408195496
CID:160747
Update Time:2024-03-05

Benzeneethanamine,4-[(15,16-didehydro-16,17-dihydrohetisan-17-yl)oxy]-N,N-dimethyl- (9CI) Chemical and Physical Properties

Names and Identifiers

    • Benzeneethanamine,4-[(15,16-didehydro-16,17-dihydrohetisan-17-yl)oxy]-N,N-dimethyl- (9CI)
    • 1H,4H,7H-6a,9-Etheno-5,7,10b-methenodibenz[cd,f]indole,benzeneethanamine deriv.
    • Hetisan, benzeneethanamine deriv.
    • Zeraconine
    • Benzeneethanamine, 4-[(15,16-didehydro-16,17-dihydrohetisan-17-yl)oxy]-N,N-dimethyl- (9CI)
    • Inchi: 1S/C30H40N2O/c1-28-10-4-11-30-25-14-20-13-23-27(30)32(18-28)24(26(28)30)16-29(23,25)15-21(20)17-33-22-7-5-19(6-8-22)9-12-31(2)3/h5-8,15,20,23-27H,4,9-14,16-18H2,1-3H3/t20-,23+,24-,25+,26+,27+,28+,29-,30+/m0/s1
    • InChI Key: GWMRACWLCOWLPK-GBUJDFMGSA-N
    • SMILES: C1[C@@]2(C)CCC[C@@]34[C@H]5[C@@H]6[C@@]7([C@H]3C[C@@H](C(COC3C=CC(CCN(C)C)=CC=3)=C7)C6)C[C@H](N15)[C@H]24

Computed Properties

  • Exact Mass: 272.08309
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 33
  • XLogP3: 3.431

Experimental Properties

  • Density: 1.21±0.1 g/cm3(Predicted)
  • PSA: 52.54
  • pka: 10.68±0.60(Predicted)
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